molecular formula C12H16ClN B8742723 1-(4-Chloromethyl-benzyl)-pyrrolidine

1-(4-Chloromethyl-benzyl)-pyrrolidine

Cat. No. B8742723
M. Wt: 209.71 g/mol
InChI Key: SHHLDUFMLLYCTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Chloromethyl-benzyl)-pyrrolidine is a useful research compound. Its molecular formula is C12H16ClN and its molecular weight is 209.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Chloromethyl-benzyl)-pyrrolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Chloromethyl-benzyl)-pyrrolidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Chloromethyl-benzyl)-pyrrolidine

Molecular Formula

C12H16ClN

Molecular Weight

209.71 g/mol

IUPAC Name

1-[[4-(chloromethyl)phenyl]methyl]pyrrolidine

InChI

InChI=1S/C12H16ClN/c13-9-11-3-5-12(6-4-11)10-14-7-1-2-8-14/h3-6H,1-2,7-10H2

InChI Key

SHHLDUFMLLYCTD-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CC2=CC=C(C=C2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product of Step C in DCM (200 mL) was treated with thionyl chloride (20 mL) at 40° C. for 16 hours. Solvent was removed in vacuo to give the titled compound (15 g), which was used without purification.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.